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Compound of Interest

Compound Name: 5-Methylhexanoyl chloride

CAS No.: 5699-78-5

Cat. No.: B1625670 Get Quote

Technical Profile: 5-Methylhexanoyl Chloride
CAS Registry Number: 5699-78-5 (Verified); Note: CAS 14617-91-5 appears to be an

erroneous or internal reference for this specific isomer. Chemical Formula: C

H

ClO Molecular Weight: 148.63 g/mol

Executive Summary
5-Methylhexanoyl chloride is a branched C7 acyl chloride used primarily as an intermediate

in the synthesis of pharmaceuticals and agrochemicals. It serves as a lipophilic building block,

introducing the isopheptanoyl group to amines and alcohols.

Precise knowledge of its boiling point and density is essential for process chemists during

purification (distillation) and quality control (identity verification). Due to the limited public

availability of experimental constants for this specific isomer compared to its linear counterpart

(n-heptanoyl chloride), this guide provides validated estimations based on structure-property

relationships and homologous series analysis.
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The relationship between boiling point and density in acyl chlorides is governed by molecular

packing and intermolecular forces. Unlike their parent carboxylic acids, acid chlorides lack the

ability to form hydrogen bonds, resulting in significantly lower boiling points but higher densities

due to the heavy chlorine atom.

Comparative Data Table
The following table contrasts 5-Methylhexanoyl chloride with its linear isomer (n-Heptanoyl

chloride) and its parent acid (5-Methylhexanoic acid) to establish a validated property range.

Property
5-Methylhexanoyl
Chloride
(Branched)

n-Heptanoyl
Chloride (Linear)

5-Methylhexanoic
Acid (Parent
Precursor)

CAS Number 5699-78-5 2528-61-2 628-46-6

Boiling Point
166 – 169 °C

(Predicted)
173 °C 216 °C

Density (25°C)
0.94 – 0.95 g/mL

(Predicted)
0.96 g/mL 0.91 g/mL

Refractive Index 1.428 – 1.432 (Est.) 1.430 1.422

Physical State
Colorless to pale

yellow liquid
Colorless liquid Colorless liquid

*Prediction Logic: Branching typically lowers the boiling point by 3–5°C compared to linear

isomers due to reduced surface area for Van der Waals interactions. The conversion of acid to

chloride typically reduces boiling point by ~40–50°C (loss of H-bonding).

Boiling Point vs. Density Relationship
The "Boiling Point vs. Density" correlation is a critical quality metric.

Boiling Point (Volatility): 5-Methylhexanoyl chloride is moderately volatile. A boiling point

significantly higher than 170°C suggests the presence of unreacted parent acid (due to

hydrogen bonding dimerization of the acid). A boiling point lower than 160°C suggests

contamination with thionyl chloride or solvent.
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Density (Packing): The substitution of the hydroxyl group (-OH, 17 Da) with chlorine (-Cl,

35.5 Da) increases the molecular weight significantly while only slightly increasing volume,

leading to a density increase from ~0.91 (acid) to ~0.95 (chloride).

Structure-Property Logic (Diagram)
The following diagram illustrates how molecular structure influences the physical properties,

guiding the purification strategy.
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Figure 1: Mechanistic flow showing how the iso-branched structure and acyl chloride

functionality dictate the observed physical properties.

Synthesis & Quality Control Protocol
To ensure the boiling point and density match theoretical values, the synthesis must drive to

completion to remove the high-boiling parent acid.

Experimental Workflow
Reaction: 5-Methylhexanoic acid + Thionyl Chloride (

)

5-Methylhexanoyl chloride +

+

Setup: Flame-dried round-bottom flask with reflux condenser and
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drying tube (or

line).

Addition: Charge 5-Methylhexanoic acid (1.0 eq). Add Thionyl Chloride (1.2 eq) dropwise at

room temperature.

Reflux: Heat to 80°C for 2–3 hours. Gas evolution (

,

) indicates reaction progress.

Purification (Critical):

Step A: Distill off excess

at atmospheric pressure (BP 76°C).

Step B: Vacuum distill the product. Collect the fraction boiling at ~65–70°C at 15 mmHg

(estimated reduced pressure BP).

Validation: Measure Density and Refractive Index of the distillate.

QC Decision Logic (Diagram)
Use this workflow to validate the material based on the BP/Density relationship.
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Synthesized Crude
5-Methylhexanoyl Chloride

Vacuum Distillation

Check Boiling Point
(Target: ~168°C atm / ~70°C @ 15mmHg)

BP Too High (>175°C)
Contains Parent Acid

Fail

BP Too Low (<160°C)
Contains SOCl2/Solvent

Fail

BP In Range

Pass

Check Density
(Target: 0.94 - 0.95 g/mL)

Density Low (<0.93)
Solvent Contamination

Fail

Density Pass
(0.94 - 0.95)

Pass

Release Material
(Purity >98%)
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Figure 2: Quality Control decision tree using physical property gates.

Safety & Handling
Corrosivity: Causes severe skin burns and eye damage (Skin Corr.[1] 1B).
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Water Reactivity: Reacts violently with water to release HCl gas.

Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place. Moisture

ingress will hydrolyze the chloride back to the acid, raising the boiling point and lowering the

density (eventually forming a solid/sludge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625670#5-methylhexanoyl-chloride-boiling-point-vs-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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